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Compound of Interest

Compound Name: 2-(Benzyloxy)benzoyl chloride

Cat. No.: B1278779 Get Quote

An In-Depth Technical Guide to the Reactivity and Stability of 2-(Benzyloxy)benzoyl Chloride

Introduction
2-(Benzyloxy)benzoyl chloride (CAS No: 4349-62-6) is a versatile bifunctional organic

compound featuring both a benzoyl chloride and a benzyloxy ether moiety.[1] Its chemical

structure makes it a valuable intermediate in organic synthesis, particularly in the development

of complex molecules for pharmaceuticals and materials science. The acyl chloride group

serves as a highly reactive site for nucleophilic acyl substitution, while the ortho-benzyloxy

group can influence the compound's reactivity and stability.[2] This guide provides a

comprehensive overview of the reactivity, stability, synthesis, and handling of 2-
(benzyloxy)benzoyl chloride for researchers, scientists, and professionals in drug

development.

Physicochemical Properties
2-(Benzyloxy)benzoyl chloride is typically a colorless to pale yellow liquid or a low-melting

solid with a pungent odor.[1] Its key identifiers and properties are summarized below.
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Property Value Source(s)

CAS Number 4349-62-6 [3]

Molecular Formula C₁₄H₁₁ClO₂ [1][3]

Molecular Weight 246.69 g/mol [3]

Appearance

Colorless to pale yellow liquid

or white to yellow sticky oil to

solid

[1][4]

Odor Pungent [1]

Stability and Storage
The stability of 2-(benzyloxy)benzoyl chloride is primarily dictated by the high reactivity of its

acyl chloride functional group, which is highly susceptible to hydrolysis.

Moisture Sensitivity and Hydrolysis
Contact with water or atmospheric moisture leads to rapid hydrolysis, yielding 2-

(benzyloxy)benzoic acid and corrosive hydrochloric acid gas.[1][5] This degradation not only

consumes the reagent but also affects the pH of the reaction medium. Signs of decomposition

include a color change to yellow and the evolution of a pungent odor due to HCl formation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1278779?utm_src=pdf-body-img
https://www.benchchem.com/product/b1278779?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Buy 2-(Benzyloxy)benzoyl chloride | 4349-62-6 [smolecule.com]

2. benchchem.com [benchchem.com]

3. 2-(benzyloxy)benzoyl chloride synthesis - chemicalbook [chemicalbook.com]

4. benchchem.com [benchchem.com]

5. benchchem.com [benchchem.com]

To cite this document: BenchChem. [2-(Benzyloxy)benzoyl chloride reactivity and stability].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278779#2-benzyloxy-benzoyl-chloride-reactivity-
and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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